N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide

• IUPAC Name: N-[[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]methyl]-N-methylpyridine-4-carboxamide
• InChI: InChI=1S/C22H29N3O2/c1-24(22(26)20-9-12-23-13-10-20)16-18-6-5-14-25(17-18)15-11-19-7-3-4-8-21(19)27-2/h3-4,7-10,12-13,18H,5-6,11,14-17H2,1-2H3
• InChI Key: UUNCBSYIZKFKER-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCN(C1)CCC2=CC=CC=C2OC)C(=O)C3=CC=NC=C3
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide, also known as A-84543, is a compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide has been studied for its potential applications in the field of medicine. It has been shown to have analgesic properties and has been studied for its potential use in the treatment of pain. Additionally, it has been studied for its potential use in the treatment of addiction and withdrawal symptoms.

Mechanism of Action

The mechanism of action of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide involves its binding to the mu-opioid receptor. This binding results in the activation of the receptor and subsequent inhibition of the release of neurotransmitters involved in the perception of pain. Additionally, it has been shown to have an effect on the dopamine system, which may be involved in its potential use in the treatment of addiction.
Biochemical and Physiological Effects:
This compound has been shown to have analgesic properties in animal studies. It has also been shown to have an effect on the dopamine system, which may be involved in its potential use in the treatment of addiction.

Advantages and Limitations for Lab Experiments

One advantage of studying N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide is its potential use in the treatment of pain and addiction. Additionally, it has been shown to have a high affinity for the mu-opioid receptor, which may make it a useful tool in the study of this receptor. One limitation of studying this compound is its potential for abuse, which may limit its use in clinical settings.

Future Directions

For the study of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide include further investigation of its potential use in the treatment of pain and addiction. Additionally, further studies on its mechanism of action may lead to the development of new drugs with similar properties. Finally, the potential for abuse of this compound should be further investigated to determine its safety for use in clinical settings.

Synthesis Methods

The synthesis of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide involves a series of chemical reactions. The first step involves the reaction of isonicotinyl chloride with N-methylpiperidine to form N-methylisonicotinamide. The second step involves the reaction of N-methylisonicotinamide with 2-(2-methoxyphenyl)ethylamine to form this compound.